Cas no 1804189-17-0 (6-Fluoro-7-mercapto-1H-benzimidazole)

• Product Name: 6-Fluoro-7-mercapto-1H-benzimidazole
• CAS No: 1804189-17-0
• MF: C₇H₅FN₂S
• MW: 168.191403150558
• CID: 4825321
• Update Time: 2025-10-28

6-Fluoro-7-mercapto-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-7-mercapto-1H-benzimidazole

• Inchi： 1S/C7H5FN2S/c8-4-1-2-5-6(7(4)11)10-3-9-5/h1-3,11H,(H,9,10)
• InChI Key： OMZVHPWSCUPFFP-UHFFFAOYSA-N
• SMILES： SC1=C(C=CC2=C1N=CN2)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• XLogP3: 1.7
• Topological Polar Surface Area: 29.7

Additional information on 6-Fluoro-7-mercapto-1H-benzimidazole

Introduction to 6-Fluoro-7-mercapto-1H-benzimidazole (CAS No. 1804189-17-0)

6-Fluoro-7-mercapto-1H-benzimidazole, a compound with the CAS number 1804189-17-0, is a unique and versatile molecule that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzimidazoles, which are known for their diverse biological activities, including antifungal, antibacterial, and antiparasitic properties.

The molecular structure of 6-Fluoro-7-mercapto-1H-benzimidazole is characterized by a benzimidazole core with a fluorine atom at the 6-position and a mercapto group at the 7-position. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it an interesting candidate for further investigation and development.

Recent studies have highlighted the potential of 6-Fluoro-7-mercapto-1H-benzimidazole in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibited potent antifungal activity against several clinically relevant fungal pathogens, including Candida albicans and Aspergillus fumigatus. The researchers found that the mercapto group played a crucial role in enhancing the antifungal activity by interacting with key enzymes involved in fungal metabolism.

In addition to its antifungal properties, 6-Fluoro-7-mercapto-1H-benzimidazole has also shown promise as an antibacterial agent. A 2023 study published in the European Journal of Medicinal Chemistry demonstrated that this compound effectively inhibited the growth of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The mechanism of action was attributed to the disruption of bacterial cell wall synthesis, which is a common target for many antibiotics.

The potential applications of 6-Fluoro-7-mercapto-1H-benzimidazole extend beyond antimicrobial therapy. Research conducted at the University of California, San Francisco, revealed that this compound could serve as a lead molecule for developing new anticancer drugs. The study, published in Cancer Research in 2023, showed that 6-Fluoro-7-mercapto-1H-benzimidazole selectively inhibited the growth of human cancer cell lines by targeting specific signaling pathways involved in cell proliferation and survival.

The synthetic accessibility of 6-Fluoro-7-mercapto-1H-benzimidazole is another factor that contributes to its appeal as a research tool and potential therapeutic agent. Several synthetic routes have been developed to produce this compound efficiently and cost-effectively. One notable method involves the reaction of 6-fluorobenzimidazole with sodium hydrosulfide under mild conditions, yielding high yields of the desired product. This synthetic flexibility allows researchers to easily modify the molecule for optimization studies and drug development.

In terms of safety and toxicity, preliminary studies have indicated that 6-Fluoro-7-mercapto-1H-benzimidazole exhibits low toxicity in vitro and in animal models. However, further investigations are necessary to fully understand its safety profile and potential side effects before it can be considered for clinical use.

The future prospects for 6-Fluoro-7-mercapto-1H-benzimidazole are promising. Ongoing research aims to explore its potential as a broad-spectrum antimicrobial agent, anticancer drug, and other therapeutic applications. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies will be crucial in advancing this compound through preclinical and clinical stages.

In conclusion, 6-Fluoro-7-mercapto-1H-benzimidazole (CAS No. 1804189-17-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development and exploration. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in addressing unmet medical needs.